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Compound of Interest

Compound Name: p-Methoxyphenylbiguanide

CAS No.: 43191-41-9

Cat. No.: B1294647

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for p-
Methoxyphenylbiguanide, a compound of interest in medicinal chemistry and drug

development. Designed for researchers, scientists, and professionals in the pharmaceutical

industry, this document offers an in-depth exploration of the Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data integral to the structural confirmation

and characterization of this molecule. Our approach emphasizes the causal relationships

behind experimental observations and establishes a framework for the self-validating

interpretation of spectroscopic results.

Introduction: The Structural Framework of p-
Methoxyphenylbiguanide
p-Methoxyphenylbiguanide belongs to the biguanide class of compounds, which are

characterized by a chain of two guanidine units. The presence of a p-methoxyphenyl

substituent significantly influences the electronic environment and, consequently, the

spectroscopic signature of the molecule. A thorough understanding of its spectral properties is

paramount for quality control, metabolic studies, and the rational design of new derivatives.
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The molecular structure of p-Methoxyphenylbiguanide, with the systematic IUPAC name N-

(4-methoxyphenyl)imidodicarbonimidic diamide, is presented below.[1] This structure forms the

basis for all subsequent spectroscopic interpretation.

Figure 1: Molecular Structure of p-Methoxyphenylbiguanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of individual atoms.

¹H NMR Spectroscopy: Probing the Proton Environment
Experimental Protocol: A standard ¹H NMR spectrum would be acquired by dissolving the

sample in a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄, to

avoid signal overlap from the solvent. Tetramethylsilane (TMS) is typically used as an internal

standard for chemical shift referencing (δ = 0.00 ppm).[2]

Expected ¹H NMR Data and Interpretation:
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.7-3.8 Singlet 3H -OCH₃

The protons of

the methoxy

group are

chemically

equivalent and

do not have any

adjacent protons

to couple with,

resulting in a

singlet. Their

chemical shift is

characteristic of

methoxy groups

attached to an

aromatic ring.

~6.8-7.0 Doublet 2H
Ar-H (ortho to -

OCH₃)

These aromatic

protons are ortho

to the electron-

donating

methoxy group,

which shields

them and shifts

their signal

upfield. They

appear as a

doublet due to

coupling with the

meta protons.

~7.0-7.2 Doublet 2H Ar-H (meta to -

OCH₃)

These aromatic

protons are meta

to the methoxy

group and ortho

to the biguanide

substituent. Their
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chemical shift is

influenced by

both groups.

They appear as

a doublet due to

coupling with the

ortho protons.

~6.5-7.5 Broad Singlet 5H -NH, -NH₂

The protons on

the nitrogen

atoms of the

biguanide moiety

are

exchangeable

and often exhibit

broad signals.

Their chemical

shifts can vary

depending on the

solvent and

concentration.

The integration

corresponds to

the five N-H

protons.[3]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Experimental Protocol: A proton-decoupled ¹³C NMR spectrum is typically acquired to simplify

the spectrum to one peak per unique carbon atom.[4] The same deuterated solvent and

internal standard as in ¹H NMR are used.

Expected ¹³C NMR Data and Interpretation:
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Chemical Shift (δ, ppm) Assignment Rationale

~55-56 -OCH₃

The carbon of the methoxy

group typically resonates in

this region. Its chemical shift

can be indicative of its

electronic environment.[5]

~114-115 Ar-C (ortho to -OCH₃)

These aromatic carbons are

shielded by the electron-

donating methoxy group,

causing them to appear at a

higher field (lower ppm).

~120-122 Ar-C (meta to -OCH₃)

These aromatic carbons are

less affected by the methoxy

group compared to the ortho

and para positions.

~150-152 Ar-C (ipso, attached to -NH)

The carbon atom directly

attached to the biguanide

nitrogen is deshielded.

~155-157 Ar-C (ipso, attached to -OCH₃)

The carbon atom directly

attached to the oxygen of the

methoxy group is significantly

deshielded.

~158-165 C=N (Biguanide)

The carbon atoms of the C=N

double bonds in the biguanide

moiety are expected to

resonate in this downfield

region due to the

electronegativity of the

attached nitrogen atoms.[3]

Infrared (IR) Spectroscopy
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IR spectroscopy provides valuable information about the functional groups present in a

molecule by measuring the absorption of infrared radiation at specific frequencies

corresponding to bond vibrations.

Experimental Protocol: The IR spectrum can be obtained using a potassium bromide (KBr)

pellet or an Attenuated Total Reflectance (ATR) accessory. The solid sample is mixed with KBr

powder and pressed into a thin pellet, or placed directly on the ATR crystal.

Expected IR Absorption Bands and Interpretation:
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Wavenumber
(cm⁻¹)

Intensity Vibration
Functional
Group

Rationale

3100-3400 Strong, Broad N-H Stretch -NH, -NH₂

The N-H

stretching

vibrations of the

primary and

secondary

amines in the

biguanide moiety

give rise to a

strong and broad

absorption band

in this region.[3]

2850-3000 Medium C-H Stretch
Aromatic &

Aliphatic

This region

corresponds to

the C-H

stretching

vibrations of the

aromatic ring and

the methyl group

of the methoxy

substituent.[6]

1480-1660 Strong C=N Stretch Biguanide

The C=N double

bond stretching

vibration in the

biguanide core

results in a

strong absorption

in this range.[3]

~1600 & ~1500 Medium C=C Stretch Aromatic Ring

These two bands

are characteristic

of the carbon-

carbon stretching

vibrations within

the aromatic ring.
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~1240 Strong C-O Stretch Aryl Ether

The stretching

vibration of the

aryl-O bond in

the methoxy

group typically

appears as a

strong band in

this region.

~1170 Medium C-N Stretch Biguanide

A characteristic

absorption for

the C-N single

bonds within the

biguanide

structure is

expected in this

region.[3]

~830 Strong C-H Bend
p-disubstituted

Aromatic

This strong out-

of-plane C-H

bending vibration

is indicative of a

1,4-disubstituted

(para) aromatic

ring.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules, providing information about the molecular weight and elemental

composition.

Experimental Protocol: A suitable ionization technique, such as Electrospray Ionization (ESI) or

Matrix-Assisted Laser Desorption/Ionization (MALDI), would be employed to generate ions of

p-Methoxyphenylbiguanide. ESI is particularly well-suited for polar molecules like biguanides.

The resulting ions are then analyzed by a mass analyzer (e.g., quadrupole, time-of-flight).
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Expected Mass Spectrometry Data and Interpretation:

Molecular Formula: C₉H₁₃N₅O[1]

Molecular Weight: 207.23 g/mol [1]

Expected Molecular Ion Peak: In positive ion mode ESI-MS, the protonated molecule [M+H]⁺

would be observed at an m/z of approximately 208.24.

Fragmentation Pattern: The fragmentation of the molecular ion would provide further

structural information. Common fragmentation pathways for biguanides involve the cleavage

of the C-N and N-N bonds. Expected fragment ions could include the loss of ammonia (NH₃),

cyanamide (CH₂N₂), and the formation of the p-methoxyanilinium ion.

Summary of Spectroscopic Data
Technique Key Data Points Interpretation

¹H NMR

δ 3.7-3.8 (s, 3H), 6.8-7.0 (d,

2H), 7.0-7.2 (d, 2H), 6.5-7.5 (br

s, 5H)

Confirms the presence of a p-

methoxyphenyl group and five

N-H protons.

¹³C NMR
δ 55-56, 114-115, 120-122,

150-152, 155-157, 158-165

Elucidates the carbon

skeleton, including the

methoxy, aromatic, and

biguanide carbons.

IR

3100-3400 cm⁻¹ (N-H), 1480-

1660 cm⁻¹ (C=N), ~1240 cm⁻¹

(C-O), ~830 cm⁻¹ (p-subst.)

Identifies key functional

groups: amines, imines, aryl

ether, and p-disubstituted

benzene ring.

MS (ESI+) m/z ≈ 208.24 ([M+H]⁺)
Confirms the molecular weight

of the compound.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a robust and self-

validating framework for the structural confirmation of p-Methoxyphenylbiguanide. Each
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technique offers complementary information, allowing for an unambiguous assignment of the

molecular structure. The data presented in this guide, based on established spectroscopic

principles and data from related compounds, serves as a reliable reference for researchers

engaged in the synthesis, analysis, and development of biguanide-based therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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